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An In-depth Technical Guide to the Chemical Properties of Benzyldimethylstearylammonium
Chloride

Abstract
Benzyldimethylstearylammonium chloride (CAS No. 122-19-0), also known as

Stearalkonium Chloride, is a quaternary ammonium salt that functions as a cationic surfactant.

[1] Its amphiphilic molecular structure, combining a hydrophilic quaternary ammonium head

with a hydrophobic stearyl tail and a benzyl group, imparts a range of properties making it

valuable across multiple industries, including personal care, textiles, and pharmaceuticals.[2][3]

This document provides a comprehensive overview of its core chemical and physical

properties, stability, reactivity, and relevant experimental protocols, tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
Benzyldimethylstearylammonium chloride is typically a white to light yellow solid, crystalline

powder, or viscous liquid with a mild odor.[4][5][6] It is known to be hygroscopic, meaning it

readily absorbs moisture from the air.[7]
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The fundamental identifiers for Benzyldimethylstearylammonium chloride are summarized

below.

Identifier Value Reference

IUPAC Name
benzyl-dimethyl-

octadecylazanium chloride
[5]

CAS Number 122-19-0 [1][5][7]

Molecular Formula C₂₇H₅₀ClN [5][7][8]

Molecular Weight 424.15 g/mol [7][8]

EC Number 204-527-9 [9][10]

Physicochemical Data
Key physical and chemical properties are presented in the following table for easy reference.

Property Value Reference

Physical State
Solid, crystalline powder, or

thick/viscous liquid
[4][5][7]

Color White, off-white, or light yellow [4][5][7][9]

Odor Mild [4][5][6]

Melting Point
57 °C / 230 °C (conflicting

data)
[6] /[9]

Boiling Point Decomposes at 120 °C [5][9]

Density
>1.1 g/cm³ at 20°C (68°F) /

0.98 g/cm³
[5] /[9][11]

LogP (Kow) 3.23 [5][9]

Purity >98.0% [7]
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Solubility Profile
The compound's solubility is dictated by its amphiphilic nature.[2] The charged quaternary

ammonium group allows for interaction with polar solvents like water, while the long alkyl

(stearyl) and benzyl groups provide nonpolar character.[2]

Solvent Solubility Reference

Water
Soluble (4000 g/L at 20°C) /

Insoluble (conflicting data)
[1][4][6] /[5]

Chloroform Soluble / Slightly Soluble [5] /[9]

Benzene Soluble [5]

Acetone Soluble [5]

Xylene Soluble [5]

DMSO Slightly Soluble [9]

Methanol Slightly Soluble [9]

Ethanol (60-70%) Suitable for dampening spills [5]

Stability and Reactivity
Stability
Benzyldimethylstearylammonium chloride is chemically stable under standard ambient

conditions. It is resistant to acids, hard water, and inorganic salts.[1][4] However, it is not

resistant to alkali.[1][4] For long-term storage, it is recommended to keep the powder at -20°C

for up to 3 years and solutions in solvent at -80°C for up to 1 year.[11] The compound should

be stored in a tightly closed container in a dry, cool, and well-ventilated place, protected from

moisture.[9][10]

Reactivity and Hazardous Reactions
As a quaternary ammonium salt, this compound is incompatible with strong oxidizing agents

and strong reducing agents.[9] Upon heating to decomposition, it can emit toxic fumes of

nitrogen oxides and hydrogen chloride.[5][9] Unlike primary, secondary, or tertiary ammonium
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cations, the charge on the quaternary ammonium cation is permanent and independent of the

solution's pH.[6][9]

Benzyldimethylstearylammonium
Chloride
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Caption: Reactivity profile of Benzyldimethylstearylammonium chloride.

Experimental Protocols
Synthesis Protocol
A common method for the synthesis of Benzyldimethylstearylammonium chloride involves

the quaternization of dimethyl octadecylamine with benzyl chloride.[4]

Methodology:

450 kg of dimethyl octadecylamine is charged into a reaction kettle.[4]

The reactant is heated to a temperature of 80-85°C.[4]

Under constant stirring, 180 kg of benzyl chloride is slowly added over a period of 1.5 to 2

hours.[4] The temperature is maintained at 80-90°C during this addition.[4]

After the addition is complete, the reaction temperature is increased to 100-105°C.[4]

The reaction is held at this temperature for several hours. Samples are taken periodically to

measure the pH of a 1% aqueous solution.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.echemi.com/produce/pr2307131710-benzyldimethylstearylammonium-chloride.html
https://www.chemicalbook.com/msds/benzyldimethylstearylammonium-chloride_2.pdf
https://www.benchchem.com/product/b030447?utm_src=pdf-body-img
https://www.benchchem.com/product/b030447?utm_src=pdf-body
https://www.benchchem.com/product/b030447?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262571.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3262571.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The reaction is considered complete when the pH value reaches 6-6.5.[4]

Finally, the mixture is cooled to 60°C, and the final product,

Benzyldimethylstearylammonium chloride, is discharged.[4]

Reactant Preparation
Reaction Steps Final Product

Dimethyl Octadecylamine
1. Heat amine to 80-85°C

Benzyl Chloride

2. Slowly add benzyl chloride
(1.5-2h @ 80-90°C) 3. Increase temp to 100-105°C 4. Hold and monitor pH

(Target: 6-6.5)
Benzyldimethylstearylammonium

Chloride

Cool to 60°C
& Discharge

Click to download full resolution via product page

Caption: Workflow for the synthesis of Benzyldimethylstearylammonium chloride.

Biodegradability Assessment
While detailed protocols are not available in the cited literature, results from standard

biodegradability tests have been reported. The compound showed 94% and 95% degradation

in the SCAS method and the OECD Confirmatory test, respectively, but did not degrade within

10 days under the MITI test conditions.[9][12] An estimated Bioconcentration Factor (BCF) of

71 suggests a moderate potential for bioconcentration in aquatic organisms.[9][12]

Applications in Research and Drug Development
The properties of Benzyldimethylstearylammonium chloride make it a versatile agent for

various applications.
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Surfactant and Emulsifier: As a cationic surfactant, it is used in emulsion polymerization

processes and as an emulsifier for pesticides.[3][5] In drug formulation, similar quaternary

ammonium compounds can be used as excipients to improve the solubility and stability of

active pharmaceutical ingredients (APIs).

Preservative and Biocide: It exhibits potent bactericidal and algicidal properties, making it an

effective preservative.[1] This is valuable for preventing microbial contamination in topical

formulations and other products.[4]

Conditioning and Anti-Static Agent: In personal care and hair care formulations, its cationic

nature allows it to bind to negatively charged surfaces of hair and skin, providing

conditioning, softening, and anti-static effects.[1][3][4]

Corrosion Inhibition: Research has explored its use as an efficient corrosion inhibitor for steel

in acidic solutions.[8]

Core Property:
Cationic Surfactant

Antimicrobial / Biocidal Surface Conditioning Emulsifying / WettingAnti-Static

Preservative in Formulations Hair Conditioners, Lotions Textile Softeners Industrial & Institutional Cleaners Pesticide Emulsifiers
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Caption: Functional properties and applications derived from its surfactant nature.

Safety and Handling
Benzyldimethylstearylammonium chloride is classified as harmful if swallowed and causes

serious eye damage.[9][10] It is also very toxic to aquatic life with long-lasting effects.[10]

Personal Protective Equipment (PPE): Wear protective gloves, safety goggles or a face

shield, and suitable protective clothing.[5][9][10]

Handling: Handle in a well-ventilated area. Avoid formation of dust and aerosols.[9][13] Wash

hands thoroughly after handling.[10]

Spill Response: For small spills, dampen the solid material with 60-70% ethanol, transfer to a

suitable container, and wash the contaminated area with ethanol followed by soap and water.

[5]

First Aid: In case of eye contact, rinse cautiously with water for several minutes.[10][13] If

swallowed, rinse mouth and seek immediate medical help.[9][13] If inhaled, move to fresh

air.[9][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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